![molecular formula C9H10BrClN2O B1398921 5-bromo-2-chloro-N-(propan-2-yl)pyridine-3-carboxamide CAS No. 1250751-43-9](/img/structure/B1398921.png)
5-bromo-2-chloro-N-(propan-2-yl)pyridine-3-carboxamide
Overview
Description
Synthesis Analysis
Molecular Structure Analysis
The molecular structure of 5-bromo-2-chloro-N-(propan-2-yl)pyridine-3-carboxamide consists of a pyridine ring substituted with bromine, chlorine, and a carboxamide group. The stereochemistry at the chiral center can be determined by X-ray crystallography .
Chemical Reactions Analysis
- Halogen Exchange : It can be converted to 5-bromo-2-fluoropyridine using anhydrous potassium fluoride .
- Suzuki Coupling : It participates in Suzuki coupling reactions, such as the synthesis of 2-chloro-5-(2,5-dimethoxyphenyl)pyridine .
Physical And Chemical Properties Analysis
Scientific Research Applications
Synthesis and Biological Evaluation
- Synthesis Techniques : Various synthesis methods have been developed for related compounds. For instance, Hemel et al. (1994) synthesized 3-Bromo-5-(2-hydroxyethylthiomethyl)pyridine by reacting 3-bromo-5-chloromethylpyridine hydrochloride with the mono sodium salt of 2-mercaptoethanol, and subsequent steps leading to acyclic nicotinamide nucleosides (Hemel et al., 1994).
- Biological Evaluation : The synthesized compounds were evaluated against tumor-cell lines and various viruses, though no marked biological activity was found.
Structural and Spectroscopic Characterization
- Crystal Structure Analysis : Anuradha et al. (2014) conducted a study on a similar compound, 5-bromo-1-(2-cyano-pyridin-4-yl)-1H-indazole-3-carboxylic acid diethylamide, focusing on its structural properties using spectroscopic methods and X-ray diffraction studies (Anuradha et al., 2014).
Chemical Synthesis and Modification
- Chemical Synthesis : Zhu et al. (2014) synthesized a series of novel 3-bromo-1-(3-chloropyridin-2-yl)-N-hydroxy-N-aryl-1H-pyrazole-5-carboxamides, demonstrating the chemical modification capabilities of related compounds (Zhu et al., 2014).
- Selective Amination : Ji et al. (2003) explored the selective amination of polyhalopyridines, including 5-bromo-2-chloropyridine, catalyzed by a palladium-Xantphos complex (Ji et al., 2003).
Pharmaceutical Research
- Antiprotozoal Agents : Ismail et al. (2004) synthesized compounds, including 2-[5-(4-Amidinophenyl)-furan-2-yl]-5,6,7,8-tetrahydro-imidazo[1,2-a]pyridine-6-carboxamidine, exhibiting strong DNA affinities and in vitro antiprotozoal activities (Ismail et al., 2004).
Anticancer and Anti-inflammatory Agents
- Pyrazolopyrimidines Derivatives : Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidines derivatives, evaluating them as anticancer and anti-5-lipoxygenase agents, highlighting the potential pharmaceutical applications of related compounds (Rahmouni et al., 2016).
Safety and Hazards
properties
IUPAC Name |
5-bromo-2-chloro-N-propan-2-ylpyridine-3-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrClN2O/c1-5(2)13-9(14)7-3-6(10)4-12-8(7)11/h3-5H,1-2H3,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKMIYBSUMAGPFP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1=C(N=CC(=C1)Br)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.54 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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